Cas no 438220-85-0 (7-(Difluoromethyl)-5-phenylpyrazolo-1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 7-(Difluoromethyl)-5-phenylpyrazolo-1,5-apyrimidine-3-carboxylic Acid
• CAS No: 438220-85-0
• MF: C₁₄H₉F₂N₃O₂
• MW: 289.236969709396
• MDL: MFCD02253717
• CID: 3057766
• PubChem ID: 1952340
• Update Time: 2025-05-19

7-(Difluoromethyl)-5-phenylpyrazolo-1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-5-phenylpyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• CCG-120740
• SR-01000088088
• MFCD02253717
• Z275128406
• EN300-227867
• 7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• WUEFCEKTVQAEET-UHFFFAOYSA-N
• 7-(Difluoromethyl)-5-phenyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 7-(difluoromethyl)-5-phenyl-
• 438220-85-0
• G30609
• SCHEMBL4211047
• ALBB-009961
• C14H9F2N3O2
• SB85574
• AKOS000304175
• LS-03366
• 7-(difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• STK338626
• BBL039443
• CS-0215186
• SR-01000088088-1
• 7-Difluoromethyl-5-phenyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-(Difluoromethyl)-5-phenylpyrazolo-1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD02253717
• Inchi： 1S/C14H9F2N3O2/c15-12(16)11-6-10(8-4-2-1-3-5-8)18-13-9(14(20)21)7-17-19(11)13/h1-7,12H,(H,20,21)
• InChI Key： WUEFCEKTVQAEET-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC2=C(C(=O)O)C=NN21)F

Computed Properties

• Exact Mass: 289.06628286g/mol
• Monoisotopic Mass: 289.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.5Ų

7-(Difluoromethyl)-5-phenylpyrazolo-1,5-apyrimidine-3-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 7-(Difluoromethyl)-5-phenylpyrazolo-1,5-apyrimidine-3-carboxylic Acid

7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic Acid: A Comprehensive Overview

7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 438220-85-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative features a unique molecular architecture combining a difluoromethyl group and carboxylic acid functionality, making it a valuable building block for drug discovery and material science applications.

The compound's structural complexity contributes to its versatile chemical properties. With a molecular weight of 289.23 g/mol and the presence of hydrogen bond donors/acceptors, 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid demonstrates excellent potential as a pharmacophore in medicinal chemistry. Researchers particularly value its balanced lipophilicity profile, which is crucial for developing bioactive molecules with optimal cell membrane permeability.

In pharmaceutical applications, this compound serves as a key intermediate for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The pyrazolo[1,5-a]pyrimidine core mimics purine bases, enabling competitive binding to various enzyme active sites. Recent studies highlight its utility in creating potential therapeutics for inflammatory conditions and metabolic disorders, aligning with current research trends in precision medicine and personalized therapeutics.

The agrochemical industry has explored 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid derivatives as novel plant growth regulators and pesticide intermediates. The difluoromethyl group enhances compound stability against metabolic degradation while maintaining favorable environmental profiles—a critical consideration in modern sustainable agriculture practices addressing global food security challenges.

Synthetic approaches to this compound typically involve multi-step sequences starting from commercially available phenylacetonitrile derivatives. Recent advancements in flow chemistry and catalytic fluorination techniques have improved production efficiency, reducing costs for researchers investigating its applications. The growing demand for fluorinated heterocycles in life sciences has positioned this compound as an important target for process chemistry optimization.

Analytical characterization of 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid employs standard techniques including HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents like DMSO and methanol, but limited water solubility—a property that guides formulation strategies in drug development.

Market trends indicate rising interest in fluorinated pharmaceutical intermediates, with this compound benefiting from the broader demand for organofluorine compounds. Industry reports suggest the global market for similar pyrazolopyrimidine derivatives could grow at 6-8% annually through 2030, driven by oncology and CNS drug development pipelines. Manufacturers are responding with improved synthetic routes and scaling capabilities to meet researcher needs.

Storage and handling recommendations for 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid include protection from moisture and storage at 2-8°C under inert atmosphere. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including use of personal protective equipment and adequate ventilation—standard precautions for any fine chemical handling.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms. The carboxylic acid moiety offers convenient conjugation points for linker attachment in these emerging therapeutic modalities. Additionally, materials science applications could leverage its electronic properties for organic semiconductors or metal-organic frameworks.

For researchers sourcing 7-(Difluoromethyl)-5-phenylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid, quality verification should include certificate of analysis review and independent characterization when used in critical applications. The compound's growing importance in medicinal chemistry underscores the need for reliable suppliers offering consistent purity (>98% by HPLC) and comprehensive technical support for synthetic applications.